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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the alpha decay properties of the
superheavy element isotope Moscovium-290 (2°°Mc). It is intended for researchers, scientists,
and professionals in drug development who require a detailed understanding of the nuclear
characteristics of this exotic nuclide. This document synthesizes experimental data, outlines the
methodologies for its detection, and visualizes its decay process.

Introduction to Moscovium-290

Moscovium (Mc), with atomic number 115, is a synthetically produced, extremely radioactive
element.[1] Its isotope, Moscovium-290, is of particular interest as it is the most stable known
isotope of this element.[1] 2°°Mc was first identified as a decay product of Tennessine-294
(2°4Ts).[2] The study of its decay properties provides crucial data for understanding the nuclear
structure and stability of superheavy elements, particularly in the vicinity of the predicted "island
of stability."

Quantitative Alpha Decay Data
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The alpha decay of Moscovium-290 has been characterized through a limited number of
observed events due to the challenges in its production. The key quantitative properties are
summarized in the tables below.

Property Value Reference
Half-life (tv2) 0.65 (+0.49 /-0.20) s --INVALID-LINK--[2]
~0.8 seconds --INVALID-LINK--[3]

650 milliseconds --INVALID-LINK--[4]

Decay Mode Alpha (o) decay --INVALID-LINK--[5]
Daughter Isotope Nihonium-286 (28°Nh) --INVALID-LINK--[5]
Alpha Decay Energy (Qa) 10.410 (40) MeV --INVALID-LINK--[2]

Table 1: Key Alpha Decay Properties of Moscovium-290

. Neutron Number .
Isotope Atomic Number (2) Isotopic Mass (u)

(N)

Moscovium-290 115 175 290.19624(64)

Table 2: Nuclear Properties of Moscovium-290[2]

Experimental Protocols

The detection and characterization of Moscovium-290 are intrinsically linked to the synthesis of
its parent isotope, Tennessine-294. The experimental methodology involves the production of
the parent nuclide, its separation from other reaction products, and the subsequent detection of
its decay chain, which includes the alpha decay of Moscovium-290.

Synthesis of the Parent Isotope (Tennessine-294)

The production of 2°4Ts, the parent of 29°Mc, was achieved through a nuclear fusion reaction at
the Joint Institute for Nuclear Research (JINR) in Dubna, Russia.[3][4][5]
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e Projectile: A beam of Calcium-48 (*8Ca) ions.[2][3]

o Target: A rotating target consisting of a thin layer of Berkelium-249 (24°Bk) deposited on
titanium foil.[2][5] The target is rotated to withstand the intense ion beam.[5]

e Reaction: 24°Bk + 48Ca — 297Ts* — 294Ts + 3n

o Accelerator: The U-400 cyclotron at the Flerov Laboratory of Nuclear Reactions (FLNR) was
used to accelerate the 48Ca ions.[3]

Separation and Identification

The products of the fusion reaction, including the desired superheavy nuclei, are separated
from the intense primary beam and other reaction byproducts using a gas-filled recoil
separator.

o Apparatus: The Dubna Gas-Filled Recoil Separator (DGFRS) was employed.[6] This device
utilizes a magnetic field and a low-pressure gas (typically hydrogen) to separate nuclei
based on their differing magnetic rigidities.

e Principle of Operation: The gas-filled environment causes the recoiling nuclei to have a
narrow charge distribution, which allows for efficient separation. The separator guides the
superheavy fusion products to a detector system while the primary beam is deflected away.

Alpha Spectroscopy and Detection

The identification of Moscovium-290 is achieved by observing its characteristic alpha decay
signature within the decay chain of Tennessine-294.

o Detector System: The detection system at the focal plane of the DGFRS typically consists of
a position-sensitive silicon detector array. This often includes a front detector where the
recoil nuclei are implanted, surrounded by side detectors to capture alpha particles that
escape the front detector.

e Measurement Principle:

o Arecoiling 2°*Ts nucleus is implanted into the front silicon detector. Its position and time of
implantation are recorded.
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o The subsequent alpha decay of 2°4Ts to 2°°Mc is detected at the same position. The
energy of the alpha particle and the time of decay are measured.

o The alpha decay of the implanted 2°°Mc nucleus into Nihonium-286 (28¢Nh) is then
detected at the same position. The energy of this second alpha particle and the decay time
are recorded.

o This sequence of position- and time-correlated alpha decays provides a definitive
signature for the presence of Moscovium-290 in the decay chain.

o Data Acquisition: A sophisticated data acquisition system is used to record the energy,
position, and time of all implantation and decay events. This allows for the reconstruction of
the decay chains and the determination of the half-lives and alpha decay energies of the
involved isotopes.

Visualization of the Alpha Decay Chain

The following diagram illustrates the alpha decay of Moscovium-290 as part of the decay chain
originating from Tennessine-294.
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Caption: Alpha decay chain starting from Tennessine-294, highlighting the decay of
Moscovium-290.

Logical Workflow of Experimental Identification

The logical workflow for the experimental identification of Moscovium-290 is depicted in the
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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